N-butyl-3,5-dimethylbenzamide

• IUPAC Name: N-butyl-3,5-dimethylbenzamide
• InChI: InChI=1S/C13H19NO/c1-4-5-6-14-13(15)12-8-10(2)7-11(3)9-12/h7-9H,4-6H2,1-3H3,(H,14,15)
• InChI Key: SFBUGRSGACNSHS-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=CC(=CC(=C1)C)C
• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol

Description

N-butyl-3,5-dimethylbenzamide, commonly known as DEET, is a widely used insect repellent. It was first developed by the US Army in 1946 and has since become one of the most effective and widely used insect repellents in the world. DEET is an organic compound that is highly effective against a wide range of insects, including mosquitoes, ticks, and flies. In

Scientific Research Applications

Chemical Reactions and Properties

• Chemical Reactions : N-butyl-3,5-dimethylbenzamide, similar to other dimethylbenzamides, participates in various chemical reactions. For instance, studies have shown that N-[(α-acetoxy)-4-pyridylmethyl]-3,5-dimethylbenzamide reacts with alkyl isocyanates to form different compounds depending on the isocyanate used. This reaction highlights the versatility and reactivity of dimethylbenzamides (Braña et al., 1990).

• Metabolism and Kinetics : N-butyl-3,5-dimethylbenzamide shares properties with other benzamides like N-picolyl-3,5-dimethylbenzamides, which have been studied for their metabolic and kinetic properties. These studies provide insights into the behavior of similar compounds in biological systems (García de Jalón et al., 1979).

• Synthetic Utility : Research has explored the synthetic utility of N,N-dimethylbenzamide and related compounds, suggesting potential applications in the synthesis of other chemicals. For example, N,N-dimethylbenzamide reacts with vicinal cis-diols to form specific acetals, indicating its utility in chemical synthesis (Hanessian & Moralioglu, 1972).

Catalysis and Oxidation Studies

• Oxidative Processes : Studies on the oxidation of methyl groups in N,N-dimethylbenzamides have been conducted. These investigations can provide insights into the oxidative behavior of N-butyl-3,5-dimethylbenzamide, as it shares structural similarities (Iley et al., 1990).

• Catalytic Applications : Dichlorodioxomolybdenum(VI) complexes containing N,N-dimethylbenzamide have been evaluated as catalysts in oxidative processes. This suggests that N-butyl-3,5-dimethylbenzamide could potentially be used in similar catalytic applications (Julião et al., 2019).

Analytical and Physical Studies

• Hydration Studies : The hydration of N,N-dimethylbenzamide invarious solvent mixtures has been studied, providing insights into the molecular level structure and hydration behavior of similar compounds like N-butyl-3,5-dimethylbenzamide. This kind of research is crucial for understanding how these compounds interact in different environments (Kobayashi & Matsushita, 1990).

• Kinetics Study : The kinetics of reactions involving dimethylbenzamides, such as the Hofmann Degradation reaction, have been investigated. This research can be relevant to understanding the behavior of N-butyl-3,5-dimethylbenzamide under similar reaction conditions (Hong-bo, 2010).